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Compound of Interest

Compound Name: Benzoylcholine

Cat. No.: B1199707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling precautions for

benzoylcholine chloride. The information is compiled and presented to meet the needs of

laboratory and drug development professionals, with a focus on quantitative data, safe

handling procedures, and an understanding of its mechanism of action.

Chemical and Physical Properties
Benzoylcholine chloride is a synthetic choline ester. As a hygroscopic, white crystalline

powder, it readily absorbs moisture from the air. Its key physical and chemical properties are

summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₈ClNO₂

Molecular Weight 243.73 g/mol

Appearance
White hygroscopic crystalline

powder

Purity ≥98%

CAS Number 2964-09-2

IUPAC Name

2-

benzoyloxyethyl(trimethyl)azan

ium chloride

Hazard Identification and GHS Classification
Benzoylcholine chloride is classified as a hazardous substance. The primary hazards are

associated with acute toxicity through oral, dermal, and inhalation routes.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning

Toxicological Data
The toxicological profile of benzoylcholine chloride is primarily characterized by its effects as a

cholinergic agonist. It acts as a substrate for cholinesterase, leading to effects consistent with

stimulation of the cholinergic nervous system.
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Toxicity Metric Value Species Route Source

LD50 49 mg/kg Mouse Intraperitoneal

No detailed experimental protocols for this LD50 study were available in the public domain.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and maintain the integrity of

benzoylcholine chloride.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye/Face Protection: Chemical safety goggles.

Skin Protection: Protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator with a particulate filter is recommended.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Use only in a chemical fume hood.

Storage Conditions
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.
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Protect from moisture due to its hygroscopic nature.

First Aid Measures
In the event of exposure, immediate action is necessary.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Stability and Decomposition
Benzoylcholine chloride is a substrate for cholinesterase and can undergo hydrolysis.

Information on specific decomposition products is limited.

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of benzoylcholine chloride

are not readily available in the public domain, a general workflow for handling and assessing

the toxicity of a hazardous chemical is outlined below.
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General Workflow for Handling a Hazardous Chemical

Preparation

Handling

Emergency Response Disposal

Review SDS and Literature

Risk Assessment

Select Appropriate PPE

Weighing and Solution Preparation
(in a fume hood)

Experimental Use

Spill Cleanup First Aid Waste Collection

Decontamination of Equipment

Click to download full resolution via product page

A general workflow for the safe handling of a hazardous chemical like benzoylcholine chloride.
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Signaling and Mechanism of Action
Benzoylcholine chloride's primary mechanism of action is as a cholinergic agonist. It serves

as a substrate for acetylcholinesterase (AChE), the enzyme responsible for the breakdown of

the neurotransmitter acetylcholine. Its toxic effects are presumed to be due to the

overstimulation of cholinergic receptors.

Benzoylcholine Interaction at a Cholinergic Synapse
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A simplified diagram of benzoylcholine's interaction at a cholinergic synapse.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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